Cas no 2229083-11-6 (5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine)

5-Bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine is a specialized pyrimidine derivative featuring a bromo-substitution at the 5-position and a cyclopropyl group at the 2-position, along with a 3-methylazetidin-3-yloxy moiety at the 4-position. This structure imparts unique reactivity and potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of biologically active compounds. The bromo group offers a versatile handle for further functionalization via cross-coupling reactions, while the cyclopropyl and azetidine rings contribute to steric and electronic modulation. Its well-defined heterocyclic framework makes it valuable for structure-activity relationship studies in drug discovery, particularly in targeting kinase or protease inhibitors. The compound's stability and synthetic accessibility further enhance its applicability in research settings.
5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine structure
2229083-11-6 structure
Product Name:5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine
CAS No:2229083-11-6
MF:C11H14BrN3O
MW:284.152361392975
CID:6250584
PubChem ID:165798295
Update Time:2025-11-06

5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine
    • EN300-1916799
    • 5-bromo-2-cyclopropyl-4-[(3-methylazetidin-3-yl)oxy]pyrimidine
    • 2229083-11-6
    • Inchi: 1S/C11H14BrN3O/c1-11(5-13-6-11)16-10-8(12)4-14-9(15-10)7-2-3-7/h4,7,13H,2-3,5-6H2,1H3
    • InChI Key: WCEIZHLWXIPPLZ-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C2CC2)=NC=1OC1(C)CNC1

Computed Properties

  • Exact Mass: 283.03202g/mol
  • Monoisotopic Mass: 283.03202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47Ų

5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine Pricemore >>

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Additional information on 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine

Research Brief on 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine (CAS: 2229083-11-6)

The compound 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine (CAS: 2229083-11-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine, which include a brominated pyrimidine core and a cyclopropyl substituent. These features contribute to its ability to interact with specific biological targets, particularly in the context of kinase inhibition. Researchers have explored its role as a potential inhibitor of protein kinases involved in various disease pathways, including cancer and inflammatory disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against a panel of kinases, with notable selectivity for certain isoforms. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases. The results suggested that the bromine atom and the cyclopropyl group play critical roles in stabilizing these interactions, thereby enhancing inhibitory potency.

Another key area of research involves the synthetic routes for 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine. A recent publication in Organic Letters detailed an optimized synthetic protocol that improves yield and purity while reducing the number of steps. This advancement is particularly relevant for scaling up production for preclinical and clinical studies. The protocol leverages modern catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve high efficiency.

Beyond its kinase inhibitory properties, preliminary data suggest that this compound may also exhibit antimicrobial activity. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against certain Gram-positive bacterial strains, opening new avenues for its use in combating antibiotic-resistant pathogens. However, further studies are needed to validate these findings and explore the underlying mechanisms.

In conclusion, 5-bromo-2-cyclopropyl-4-(3-methylazetidin-3-yl)oxypyrimidine represents a versatile scaffold with multiple therapeutic applications. Its unique chemical structure and promising biological activity make it a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in in vivo models to advance its development as a potential drug candidate.

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